Cas no 2679859-76-6 ((2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid)

• Product Name: (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid
• CAS No: 2679859-76-6
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5645258
• PubChem ID: 165909057
• Update Time: 2025-10-31

(2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277319
• 2679859-76-6
• (2R,4r,6S)-2,6-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid
• (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-4-5-17-12(16)13-8(2)6-10(11(14)15)7-9(13)3/h4,8-10H,1,5-7H2,2-3H3,(H,14,15)/t8-,9+,10?
• InChI Key： NGFCGFHTCSVCFG-ULKQDVFKSA-N
• SMILES： O(CC=C)C(N1[C@@H](C)CC(C(=O)O)C[C@H]1C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid

Introduction to (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid (CAS No. 2679859-76-6)

((2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2679859-76-6, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. Its intricate stereochemistry and functional groups make it a subject of intense study for researchers aiming to harness its pharmacological properties.

The molecular structure of (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid is characterized by a piperidine core substituted with specific stereochemical configurations at the 2R, 4r, and 6S positions. This chiral framework is critical for its biological activity, as the precise spatial arrangement of atoms can significantly influence how the molecule interacts with biological targets. The presence of a propenyl ether group at the 1-position and a carbonyl-substituted carboxylic acid at the 4-position further enhances its complexity and potential utility in drug design.

In recent years, there has been a growing interest in developing molecules that can modulate biological pathways through selective interactions with specific enzymes or receptors. (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid has emerged as a promising candidate in this context due to its ability to engage with various biological targets. For instance, studies have suggested that this compound may have inhibitory effects on certain kinases and other enzymes involved in cancer progression. Its unique structural features make it an attractive scaffold for further derivatization and optimization to enhance its pharmacological profile.

The synthesis of (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid is a challenging task that requires meticulous attention to stereochemical control. Advanced synthetic methodologies are employed to ensure the correct configuration at each stereocenter. Techniques such as asymmetric hydrogenation and chiral resolution are commonly used to achieve the desired stereochemical purity. The successful synthesis of this compound not only demonstrates the expertise of synthetic chemists but also opens up new avenues for exploring its potential applications in medicinal chemistry.

One of the most compelling aspects of (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets to identify new therapeutic opportunities. For example, preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by modulating inflammatory pathways. Additionally, its ability to interact with membrane-bound receptors suggests that it could be useful in developing treatments for neurological disorders.

The pharmacokinetic properties of (2R,4r,6S)-2,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies have shown that this compound exhibits favorable properties in terms of solubility and metabolic stability. These characteristics are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects.

The future prospects for (2R,4r,6S)-2,6-dimethyl-1-(propenyl-oxy)carbonylpiperidinecineic acid (CAS No. 267985976) are exciting and multifaceted. As more research is conducted into its biological activities and pharmacokinetic properties, there is potential for it to be developed into a novel therapeutic agent. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing this potential. The development of new synthetic strategies and analytical techniques will further enhance our ability to study and utilize this compound effectively.

In conclusion, (267985976) (267985976) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its unique stereochemistry, functional groups, and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, we can anticipate exciting new developments in drug discovery that will benefit patients worldwide.